Cas no 953239-85-5 (1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 953239-85-5
• MF: C₁₆H₂₃N₅O₃
• MW: 333.385523080826
• CID: 6252101
• PubChem ID: 16881932
• Update Time: 2025-06-07

1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 1-tert-butyl-5-(3-morpholin-4-yl-3-oxopropyl)pyrazolo[3,4-d]pyrimidin-4-one
• 1-tert-butyl-5-[3-(morpholin-4-yl)-3-oxopropyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024488354
• VU0628468-1
• 953239-85-5
• 1-(tert-butyl)-5-(3-morpholino-3-oxopropyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• F5009-0214

• Inchi： 1S/C16H23N5O3/c1-16(2,3)21-14-12(10-18-21)15(23)20(11-17-14)5-4-13(22)19-6-8-24-9-7-19/h10-11H,4-9H2,1-3H3
• InChI Key： GSOUJAWWXDTXID-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCN2C=NC3=C(C=NN3C(C)(C)C)C2=O)=O)CC1

Computed Properties

• Exact Mass: 333.18008961g/mol
• Monoisotopic Mass: 333.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80Ų

Additional information on 1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 953239-85-5)

The compound 1-tert-butyl-5-3-(morpholin-4-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 953239-85-5, represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of scaffolds widely recognized for their biological activity and utility in drug development. The structural features of this molecule, including the 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one core and the substituents such as 1-tert-butyl, 3-(morpholin-4-yl), and 3-oxopropyl, contribute to its unique chemical and biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives as scaffolds for developing inhibitors of various enzymes and receptors involved in critical biological pathways. The presence of the morpholin-4-yl group in this compound suggests potential interactions with biological targets, which may be exploited for therapeutic applications. The 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one core is known to exhibit a range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The introduction of the 1-tert-butyl and 3-(morpholin-4-yl) substituents further modulates the pharmacological profile of the molecule, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its structural complexity and the potential for selective targeting of disease-related pathways. The 3-(morpholin-4-yl) group is particularly noteworthy as morpholine derivatives are frequently incorporated into drug molecules to enhance solubility and bioavailability. Additionally, the 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one scaffold is known for its ability to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes. The structural arrangement of the substituents in this compound may influence its binding affinity and selectivity towards these targets.

The synthesis of this compound involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the 1-butyl group at the 1-position enhances lipophilicity, which can be crucial for membrane permeability and oral bioavailability. Meanwhile, the morpholin-4-yl group at the 5-position introduces a polar moiety that may improve solubility in aqueous environments. The presence of the oxopropyl group at the 3-position adds another layer of complexity to the molecule's pharmacophore.

Recent studies have demonstrated that pyrazolo[3,4-d]pyrimidine derivatives can exhibit potent activity against various diseases by modulating key signaling pathways. For instance, compounds with similar scaffolds have shown promise in inhibiting Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. The structural features of this compound may enable it to interact with JAKs or other kinases in a similar manner. Furthermore, its ability to cross cell membranes due to the presence of lipophilic groups like 1-butyl makes it a viable candidate for topical or systemic administration.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for further optimization towards treating conditions such as cancer, inflammation-related disorders, and infectious diseases. The morpholine moiety is particularly interesting as it has been shown to enhance drug-like properties such as metabolic stability and reduced toxicity.

In conclusion,1-tert-butyl-N'-[(2-morpholinoethylidene)amino]-2-cyanoacetohydrazide (CAS No. 953239) is a structurally complex heterocyclic molecule with significant potential in pharmaceutical research. Its unique combination of substituents and scaffold make it an intriguing candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,this compound will likely play an important role in developing novel treatments for various human diseases.